
Application Notes: Photosensitive Polyimide
(PSPI)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cyclobutane-1,2,3,4-

tetracarboxylic dianhydride

Cat. No.: B1345555 Get Quote

Photosensitive polyimides (PSPIs) are a class of high-performance polymers that combine the

excellent thermal, mechanical, and dielectric properties of polyimides with photo-patternable

capabilities.[1] This dual functionality simplifies processing steps by eliminating the need for

traditional photoresists, making PSPIs essential materials in various advanced technological

fields.[1]

Microelectronics and Semiconductor Packaging
PSPIs are extensively used in microelectronics manufacturing and advanced packaging,

serving as crucial insulating and protective layers.[2][3]

Redistribution Layers (RDLs): In advanced packaging like Fan-Out Wafer-Level Packaging

(FOWLP), PSPIs serve as the dielectric material for RDLs, which reroute electrical

connections to accommodate a higher density of I/O pads.[4][5][6] The use of PSPIs

simplifies the RDL fabrication process.[6]

Stress Buffer Coatings: PSPI films act as stress buffer layers over the passivation on a chip,

protecting it from mechanical stress induced by the molding compound in plastic packages.

[7]

Interlayer Dielectrics: Due to their low dielectric constant, high thermal stability, and excellent

chemical resistance, PSPIs are used as interlayer insulating films between metal layers in

integrated circuits.[2][6]
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Passivation Layers: They provide a robust barrier against moisture, mobile ions, and other

contaminants, enhancing the reliability and lifespan of semiconductor devices.[6]

Micro-Electro-Mechanical Systems (MEMS)
In MEMS fabrication, PSPIs are valued for their utility as both structural and sacrificial

materials.[8][9]

Structural Material: Their favorable mechanical properties allow them to be used to build

components of MEMS devices, such as cantilevers, membranes, and hinges.[8][9]

Dielectric Insulation: PSPIs are an ideal insulating material between metal lines in MEMS

devices, simplifying the manufacturing process compared to traditional silicon oxide or nitride

layers.[8]

Sacrificial Layers: PSPIs can be used as sacrificial layers that are later etched away to

create three-dimensional microstructures.

Display Technology
PSPIs play a role in the manufacturing of display devices like AMOLED displays.[8]

Planarization Layer (PLN): They are used to create smooth, flat surfaces over underlying

circuitry, which is critical for the subsequent deposition of thin-film transistors (TFTs).[8]

Pixel Definition Layer (PDL): In OLED displays, PSPIs define the individual pixel areas.[8]

Insulation Films: They serve as support and insulating layers to improve interlayer insulation.

[8]

Biomedical and Drug Development Applications
The biocompatibility and processability of PSPIs make them suitable for specialized biomedical

applications.

Neural Electrodes: PSPIs can be used to fabricate flexible neural electrode arrays for

electrocorticogram (ECoG) and other neural interface applications.[10] Their

photolithographic patternability allows for precise and complex electrode designs.[10]
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Controlled Drug Delivery: The material has been used to create micro-pumps for controlled

drug delivery systems.

Microfluidics: As a structural material, PSPIs can be patterned to form channels and

chambers for microfluidic devices used in diagnostics and drug development research.

Chemical Mechanisms and Types of PSPI
PSPIs function based on a change in solubility of the polymer in a developer solution upon

exposure to UV light (typically g-line, h-line, or i-line).[1] They are generally based on a

polyamic acid (PAA) or polyamic ester (PAE) precursor, which is converted to the final, stable

polyimide through a thermal curing process.[2][4] There are two primary types:

Negative-Tone PSPI: The most common type, where the regions exposed to UV light

undergo a cross-linking reaction.[4] This cross-linking makes the exposed polymer insoluble

in the developer solution, so the unexposed regions are washed away, leaving a negative

image of the mask.[4][11]

Positive-Tone PSPI: In this type, the unexposed regions remain.[12] The precursor is initially

insoluble in the alkaline developer. Upon UV exposure, a photochemical reaction (often

involving a Diazonaphthoquinone (DNQ) compound) occurs, which converts the material into

a more soluble form that can be removed by the developer.[4][11][12]

Below is a diagram illustrating the chemical mechanism for both negative and positive-tone

PSPIs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. alfa-chemistry.com [alfa-chemistry.com]

2. Low-Temperature Curable Negative-Tone Photosensitive Polyimides: Structure and
Properties - PMC [pmc.ncbi.nlm.nih.gov]

3. mdpi.com [mdpi.com]

4. halocarbon.com [halocarbon.com]

5. Investigation of Photosensitive Polyimide With Low Coefficient of Thermal Expansion and
Excellent Adhesion Strength for Advanced Packaging Applications | IEEE Journals &
Magazine | IEEE Xplore [ieeexplore.ieee.org]

6. Influence of material property of photosensitive polyimide on typical structural stress in
redistribution layer of fan-out package | IEEE Conference Publication | IEEE Xplore
[ieeexplore.ieee.org]

7. researchgate.net [researchgate.net]

8. Applications of Photosensitive Polyimide - Polyimide Coating [cheersonic-liquid.com]

9. ntrs.nasa.gov [ntrs.nasa.gov]

10. Photosensitive-polyimide based method for fabricating various neural electrode
architectures - PMC [pmc.ncbi.nlm.nih.gov]

11. jstage.jst.go.jp [jstage.jst.go.jp]

12. jstage.jst.go.jp [jstage.jst.go.jp]

To cite this document: BenchChem. [Application Notes: Photosensitive Polyimide (PSPI)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345555#applications-in-photosensitive-polyimide-
materials]

Disclaimer & Data Validity:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1345555?utm_src=pdf-body-img
https://www.benchchem.com/product/b1345555?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/photoresist/photosensitive-polyimide-resists.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9960158/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9960158/
https://www.mdpi.com/2073-4360/16/13/1805
https://www.halocarbon.com/photosensitive-polyimides-critical-for-advanced-semiconductor-packaging/
https://ieeexplore.ieee.org/document/10415013/
https://ieeexplore.ieee.org/document/10415013/
https://ieeexplore.ieee.org/document/10415013/
https://ieeexplore.ieee.org/document/9873179/
https://ieeexplore.ieee.org/document/9873179/
https://ieeexplore.ieee.org/document/9873179/
https://www.researchgate.net/publication/241532530_Investigation_of_the_properties_of_photosensitive_polyimide_films
https://cheersonic-liquid.com/en/applications-of-photosensitive-polyimide/
https://ntrs.nasa.gov/citations/20070018345
https://pmc.ncbi.nlm.nih.gov/articles/PMC3376501/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3376501/
https://www.jstage.jst.go.jp/article/photopolymer1988/14/5/14_5_677/_pdf
https://www.jstage.jst.go.jp/article/photopolymer/28/1/28_73/_pdf
https://www.benchchem.com/product/b1345555#applications-in-photosensitive-polyimide-materials
https://www.benchchem.com/product/b1345555#applications-in-photosensitive-polyimide-materials
https://www.benchchem.com/product/b1345555#applications-in-photosensitive-polyimide-materials
https://www.benchchem.com/product/b1345555#applications-in-photosensitive-polyimide-materials
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1345555?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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